4-bromobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate

• Molecular Formula: C22H14BrNO4
• Molecular Weight: 436.3 g/mol
• IUPAC Name: (4-bromophenyl)methyl 2-(1,3-dioxoisoindol-2-yl)benzoate
• InChI: InChI=1S/C22H14BrNO4/c23-15-11-9-14(10-12-15)13-28-22(27)18-7-3-4-8-19(18)24-20(25)16-5-1-2-6-17(16)21(24)26/h1-12H,13H2
• InChI Key: OIHZOBBFFUIFEP-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=CC=C3C(=O)OCC4=CC=C(C=C4)Br

Description

4-bromobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-bromobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate is not fully understood. However, it has been suggested that the compound may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of specific enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that 4-bromobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate can inhibit the production of inflammatory cytokines and chemokines in cells. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. Furthermore, the compound has been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate in lab experiments is its potential to selectively target specific enzymes and signaling pathways. This can provide insights into the underlying mechanisms of various diseases and facilitate the development of targeted therapies. However, one limitation is that the compound may not be suitable for in vivo studies due to its potential toxicity.

Future Directions

There are several future directions for the research on 4-bromobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate. One direction is to further investigate its potential applications in the treatment of neurodegenerative diseases. Another direction is to explore the compound's potential as a lead compound for the development of new anti-inflammatory and anti-cancer drugs. Additionally, more studies are needed to determine the compound's toxicity and safety profile.

Synthesis Methods

The synthesis of 4-bromobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate involves the reaction of 4-bromobenzyl bromide and 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The resulting product is purified using column chromatography to obtain a pure compound.

Scientific Research Applications

4-bromobenzyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoate has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been evaluated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.